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Compound of Interest

Compound Name:
2-(Chloromethyl)-5-

methoxybenzoic acid

CAS No.: 1263286-06-1

Cat. No.: B3228496

Get Quote

Core Identity & Chemical Distinction
Scientific Advisory: Researchers attempting to isolate 2-(Chloromethyl)-5-methoxybenzoic
acid in its free acid form will encounter immediate instability. The proximity of the electrophilic

chloromethyl group (at position 2) to the nucleophilic carboxylic acid (at position 1) drives a

spontaneous intramolecular cyclization, yielding the stable lactone 6-Methoxyphthalide.

For practical applications in drug development, the Methyl Ester (Methyl 2-(chloromethyl)-5-

methoxybenzoate) or the cyclized Phthalide are the standard reagents.

Chemical Identifiers (Stable Forms)
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Feature Stable Derivative (Lactone) Precursor (Methyl Ester)

Common Name 6-Methoxyphthalide
Methyl 2-(chloromethyl)-5-

methoxybenzoate

CAS Number 4741-63-3
Not widely indexed

(Synthesized in situ)

IUPAC Name
6-Methoxy-3H-isobenzofuran-

1-one

Methyl 2-(chloromethyl)-5-

methoxybenzoate

Molecular Formula C₉H₈O₃ C₁₀H₁₁ClO₃

Molecular Weight 164.16 g/mol 214.65 g/mol

SMILES COc1ccc2C(=O)OCc2c1
COC1=CC(=C(C=C1)CCl)C(=

O)OC

Appearance White to pale yellow solid
Colorless oil / Low-melting

solid

Melting Point 112–113 °C N/A (Liquid/Oil)

Critical Isomer Warning: Do not confuse with 5-(Chloromethyl)-2-methoxybenzoic acid (CAS

3641-23-4). In that isomer, the chloromethyl and carboxyl groups are para and ortho to the

methoxy group respectively, preventing lactonization. Verify the substitution pattern using NMR

before use.

Synthetic Utility & Mechanism
The primary value of this scaffold lies in its ability to function as a "masked" ortho-carboxy

benzyl electrophile. It is a key building block for Isoindolinones, Isocoumarins, and

Mycophenolic Acid analogs.

Reaction Mechanism: Cyclization & Activation
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The following Graphviz diagram illustrates the spontaneous cyclization of the free acid and its

subsequent reactivity with amines to form isoindolinones (a common pharmacophore).
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Figure 1: Synthetic pathway from precursor to the stable 6-methoxyphthalide and its conversion

to drug scaffolds.

Experimental Protocols
These protocols are designed for the synthesis of 6-Methoxyphthalide, effectively generating

the "2-(chloromethyl)-5-methoxybenzoic acid" structure in situ and trapping it as the lactone.

Protocol A: Chloromethylation of Methyl 3-
Methoxybenzoate
Objective: To synthesize the stable methyl ester precursor.

Reagents: Methyl 3-methoxybenzoate (1.0 eq), Paraformaldehyde (1.5 eq), Zinc Chloride

(anhydrous, 0.2 eq), Conc. HCl (excess), Dichloromethane (DCM).

Setup: Flame-dried 3-neck round-bottom flask equipped with a reflux condenser and HCl gas

trap.

Procedure:

Dissolve Methyl 3-methoxybenzoate and Paraformaldehyde in DCM.

Add ZnCl₂ catalyst.
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Bubble dry HCl gas through the solution at 0°C for 1 hour, then warm to 40°C for 4 hours.

Monitor: TLC (Hexane:EtOAc 4:1) should show the consumption of starting material.

Workup: Pour into ice water. Extract with DCM (3x). Wash organic layer with sat. NaHCO₃

and brine. Dry over MgSO₄.

Purification: Flash chromatography (Silica gel, 0-10% EtOAc in Hexane) yields Methyl 2-

(chloromethyl)-5-methoxybenzoate as a colorless oil.

Protocol B: Hydrolysis & Cyclization to 6-
Methoxyphthalide
Objective: To convert the ester to the lactone (equivalent to the free acid).

Reagents: Methyl 2-(chloromethyl)-5-methoxybenzoate, 6M HCl, Dioxane.

Procedure:

Dissolve the methyl ester in Dioxane.

Add 6M HCl (excess) and reflux at 100°C for 4-6 hours.

Note: The acid hydrolysis generates the free acid, which immediately cyclizes.

Workup: Concentrate the solvent. The residue typically solidifies.

Purification: Recrystallize from Ethanol/Water to obtain 6-Methoxyphthalide as white crystals

(mp 112-113°C).

Applications in Drug Development
The 2-(chloromethyl)-5-methoxybenzoic acid scaffold (via 6-methoxyphthalide) is a versatile

pharmacophore:

Mycophenolic Acid Analogs: Used to synthesize immunosuppressants by coupling the

phthalide core with terpene side chains.
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Isoindolinone Synthesis: Reaction with primary amines opens the lactone ring and re-closes

it to form isoindolinones, a structure found in antipsychotics (e.g., derivatives related to

Paliperidone or Risperidone intermediates) and anti-inflammatory agents.

Isocoumarins: Reaction with carbon nucleophiles (e.g., Wittig reagents) yields isocoumarins,

which are potent serine protease inhibitors.

Safety & Handling (MSDS Highlights)
Hazards: The chloromethyl intermediate is a potent alkylating agent. It is lachrymatory and

potentially carcinogenic. Handle only in a fume hood.

Phthalide Form: Generally less toxic but should be treated as an irritant (H315, H319, H335).

Storage: Store the methyl ester at -20°C under inert gas (Argon) to prevent premature

hydrolysis or polymerization. The phthalide is stable at room temperature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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